Cas no 79-43-6 (Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)])

The Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)] is a specialized reagent used in oligonucleotide synthesis for the efficient removal of protecting groups from nucleobases. The 3:97 ratio of dichloroacetic acid to toluene ensures optimal deblocking performance while minimizing side reactions. This solution offers precise control over deprotection kinetics, enhancing yield and purity in synthetic nucleic acid production. Its formulation provides consistent reactivity, making it suitable for automated synthesizers. The toluene component aids in solubility and reduces acid volatility, improving handling safety. This solution is widely employed in research and industrial settings for high-throughput DNA/RNA synthesis due to its reliability and compatibility with standard protocols.
Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)] structure
79-43-6 structure
Product Name:Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)]
CAS No:79-43-6
MF:C2H2Cl2O2
MW:128.94207906723
MDL:MFCD00004223
CID:34181
PubChem ID:6597
Update Time:2025-07-29

Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)] Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dichloroacetic acid
    • Dichloroacetic acid solution
    • Dichloroacetic Acid
    • DICHLOROACETIC ACID FOR SYNTHESIS
    • bichloraceticacid
    • dca(acid)
    • dichloraceticacid
    • Dichloressigsure
    • dichloro
    • dichloroacetic
    • dichloro-acetic acid
    • DKhUK
    • Urner's liquid
    • Aceticacid, dichloro- (5CI,8CI,9CI)
    • DCA
    • Dichlorethanoic acid
    • Dichloroethanoic acid
    • Dichloroacetic aciol
    • DCA (acid)
    • Dichloracetic acid
    • Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)]
    • 2,2-Dichloroacetic acid (ACI)
    • Acetic acid, dichloro- (5CI, 8CI, 9CI)
    • DCAA
    • MeSH ID: D003999
    • NSC 2654
    • MDL: MFCD00004223
    • Inchi: 1S/C2H2Cl2O2/c3-1(4)2(5)6/h1H,(H,5,6)
    • InChI Key: JXTHNDFMNIQAHM-UHFFFAOYSA-N
    • SMILES: O=C(C(Cl)Cl)O
    • BRN: 1098596

Computed Properties

  • Exact Mass: 127.94300
  • Monoisotopic Mass: 127.943185
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 60.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Colorless liquid with pungent smell. [1]
  • Density: 1.563 g/mL at 25 °C(lit.)
  • Melting Point: 9-11 °C (lit.)
  • Boiling Point: 194 °C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.466(lit.)
  • PH: 1.2 (129g/l, H2O, 20℃)
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases, strong reducing agents. Reacts with water. Protect from moisture. Hygroscopic.
  • PSA: 37.30000
  • LogP: 0.87470
  • Merck: 3050
  • Vapor Pressure: 0.19 mmHg ( 20 °C)
  • Sensitiveness: Hygroscopic
  • pka: 1.48(at 25℃)
  • Solubility: Soluble in water, ethanol and diethyl ether. [11]

Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)] Security Information

  • Symbol: GHS05 GHS09
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H314,H400
  • Warning Statement: P273,P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 1764 8/PG 2
  • WGK Germany:2
  • Hazard Category Code: 35-50
  • Safety Instruction: S26-S45-S61-S36/37-S36-S16
  • FLUKA BRAND F CODES:3-10
  • RTECS:AG6125000
  • Hazardous Material Identification: C N
  • Safety Term:8
  • Packing Group:II
  • Risk Phrases:R35; R50
  • Packing Group:II
  • Hazard Level:8
  • PackingGroup:II
  • Storage Condition:room temp
  • HazardClass:8
  • TSCA:Yes
  • Toxicity:LD50 orally in rats: 2.82 g/kg (Smyth)

Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)] Customs Data

  • HS CODE:2915400090
  • Customs Data:

    China Customs Code:

    2915400090

    Overview:

    2915400090 Other salts and esters of monochloroacetic acid(Salts and esters including dichloroacetic acid or trichloroacetic acid). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2915400090 mono-, di- or trichloroacetic acids, their salts and esters

Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)] Pricemore >>

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Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)] Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
New synthesis and some reactions of dichloroketene acetals
Mirskova, A. N.; Proskurina, T. S.; Kryukova, Yu. I.; Voronkov, M. G., Zhurnal Organicheskoi Khimii, 1979, 15(7), 1365-70

Production Method 2

Reaction Conditions
1.1 Catalysts: Sulfuric acid ,  18-Crown-6 Solvents: Water ;  15 h, 150 °C
Reference
An expedient approach to the synthesis of chloroacetic, dichloroacetic and acetic acid catalyzed by sulfuric acid in the presence of crown ethers
Perveen, Shahnaz; Sarfaraz, Tahira B.; Khan, Khalid M.; Voelter, Wolfgang, Letters in Organic Chemistry, 2006, 3(12), 940-942

Production Method 3

Reaction Conditions
1.1 Reagents: 1-Butyl-3-methylimidazolium tetrafluoroborate Catalysts: Vitamin B12 ,  Graphite
Reference
Vitamin B12 Plus Graphene Based Bio-Electrocatalyst for Electroreduction of Halocarbons in 1-Butyl-3-Methylimidazolium Tetrafluoroborate: A Special Use of the Synergism between Graphene, Ionic Liquid and Vitamin B12
Sarwar Ahmad Pandit; Rather, Mudasir Ahmad; Bhat, Sajad Ahmad; Ingole, Pravin P.; Bhat, Mohsin Ahmad, Russian Journal of Electrochemistry, 2021, 57(3), 214-227

Production Method 4

Reaction Conditions
1.1 Catalysts: Titania Solvents: Methanol ;  5 min, 297 - 299 K
Reference
Inverse Kinetic Solvent Isotope Effect in TiO2 Photocatalytic Dehalogenation of Non-adsorbable Aromatic Halides
Chang, Wei; Sun, Chunyan; Pang, Xibin; Sheng, Hua; Li, Yue; et al, Angewandte Chemie, 2015, 54(7), 2052-2056

Production Method 5

Reaction Conditions
1.1 Catalysts: Cytochrome c ,  Agarose Solvents: 1-Butyl-3-methylimidazolium tetrafluoroborate ;  rt
Reference
Direct electrochemistry of cytochrome c entrapped in agarose hydrogel in room temperature ionic liquids
Wang, Sui; Guo, Zhiyong; Zhang, Huina, Bioelectrochemistry, 2011, 82(1), 55-62

Production Method 6

Reaction Conditions
1.1 Reagents: Magnesate(1-), dichloro(2,2,6,6-tetramethylpiperidinato)-, lithium (1:1) Solvents: Toluene ,  Tetrahydrofuran ;  -78 °C; 5 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  3 h, -78 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water
1.4 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
A Straightforward Homologation of Carbon Dioxide with Magnesium Carbenoids en Route to α-Halocarboxylic Acids
Monticelli, Serena; Urban, Ernst; Langer, Thierry; Holzer, Wolfgang; Pace, Vittorio, Advanced Synthesis & Catalysis, 2019, 361(5), 1001-1006

Production Method 7

Reaction Conditions
1.1 Reagents: Tributyltin oxide Catalysts: Azobisisobutyronitrile Solvents: Benzene
Reference
Mild and effective cleavage of esters with bis(tributyltin) oxide: a useful application in the deprotection of POM penicillanate esters
Mata, Ernesto G.; Mascaretti, Oreste A., Tetrahedron Letters, 1988, 29(52), 6893-6

Production Method 8

Reaction Conditions
1.1 Reagents: Water
Reference
Process for esterification of low mol. weight hydroxy compounds. with carbonyl halides
, Germany, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Calcium, compd. with cobalt (3:1) ,  Nickel alloy, base, Ni,Al,Cr,Fe,Mn,N,Nb,Si,Ta,Ti (NAC-N) Solvents: Water
Reference
Dichloroacetic acid
Cope, Arthur C.; Clark, John R.; Connor, Ralph, Organic Syntheses, 1939, 19, 38-9

Production Method 10

Reaction Conditions
1.1 Reagents: Calcium carbonate Catalysts: Sodium cyanide Solvents: Water
1.2 Reagents: Oxonium
Reference
Calcium carbonate
Reusch, William, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 11

Reaction Conditions
Reference
New examples of the insertion of dichlorocarbene into a carbon-hydrogen bond under phase transfer catalysis conditions
Boev, V. I., Zhurnal Organicheskoi Khimii, 1981, 17(6), 1340-1

Production Method 12

Reaction Conditions
1.1 Reagents: Copper Solvents: Water
Reference
Preparation of dichloroacetic acid
Doughty, Howard W.; Derge, Gerhard J., Journal of the American Chemical Society, 1931, 53, 1594-6

Production Method 13

Reaction Conditions
1.1 Reagents: Chlorine
Reference
Chlorination of α-chloro aldehydes
Razuvaev, G. A.; Spasskaya, I. F.; Etlis, V. S., Zhurnal Obshchei Khimii, 1959, 29, 2978-80

Production Method 14

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ,  Methanesulfonic acid, 1,1,1-trifluoro-, hafnium(4+) salt (4:1) ;  30 min, 1 bar, 125 °C; 125 °C → rt
1.2 rt → 125 °C; 1 h, 125 °C
Reference
Thermodynamically Leveraged Tandem Catalysis for Ester RC(O)O-R' Bond Hydrogenolysis. Scope and Mechanism
Lohr, Tracy L.; Li, Zhi; Assary, Rajeev S.; Curtiss, Larry A.; Marks, Tobin J., ACS Catalysis, 2015, 5(6), 3675-3679

Production Method 15

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  Chromate(1-), fluorotrioxo-, (T-4)-, hydrogen, compd. with 1H-benzimidazole (1:1… Solvents: Dimethyl sulfoxide ;  24 h, rt
Reference
Oxidation of aliphatic aldehydes by benzimidazolium fluorochromate in non aqueous medium - A kinetic and mechanistic study
Asghar, Basim H.; Mansoor, S. Sheik; Mohamed Hussain, A.; Saleem Malik, V.; Aswin, K.; et al, Arabian Journal of Chemistry, 2017, 10,

Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)] Raw materials

Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)] Preparation Products

Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)] Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:79-43-6)Dichloroacetic acid
Order Number:LE4306;LE10985;LE27006441
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:79-43-6)Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)]
Order Number:A1207099
Stock Status:in Stock
Quantity:2.5l/1l
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):296.0/155.0
Email:sales@amadischem.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:79-43-6)Dichloroacetic acid
LE4306;LE10985;LE27006441
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:79-43-6)Deblocking Solution [Dichloroacetic Acid-Toluene (3:97)]
A1207099
Purity:99%/99%
Quantity:2.5l/1l
Price ($):296.0/155.0
Email